Cas no 49680-03-7 (diethyl 2-(phenylamino)fumarate)

• Product Name: diethyl 2-(phenylamino)fumarate
• CAS No: 49680-03-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 2108595
• PubChem ID: 588882
• Update Time: 2025-04-21

diethyl 2-(phenylamino)fumarate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(phenylamino)fumarate
• DTXSID90343296
• diethyl 3-phenylaminobut-2-ene-dioate
• ROMURMXNNUEGCC-UHFFFAOYSA-N
• DA-20203
• 33511-74-9
• 2-Butenedioic acid, 2-(phenylamino)-, diethyl ester, (E)-
• G88611
• 49680-03-7

• Inchi： 1S/C14H17NO4/c1-3-18-13(16)10-12(14(17)19-4-2)15-11-8-6-5-7-9-11/h5-10,15H,3-4H2,1-2H3
• InChI Key： ROMURMXNNUEGCC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=CC(=O)OCC)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.116
• Monoisotopic Mass: 263.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų